Cas no 145588-95-0 ((S)-4-Benzyl-3-propionyl-1,3-oxazolidine-2-thione)

• Product Name: (S)-4-Benzyl-3-propionyl-1,3-oxazolidine-2-thione
• CAS No: 145588-95-0
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• MDL: MFCD08062491
• CID: 64933
• PubChem ID: 11032271
• Update Time: 2025-06-08

(S)-4-Benzyl-3-propionyl-1,3-oxazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-3-propionyl-1,3-oxazolidine-2-thione
• (4S)-4-methylphenyl-3-(oxopropyl)-2-oxazolidinethione
• (S)-3-(1-oxopropyl)-4-benzyl-1,3-oxazolidine-2-thione
• 1-(4-benzyl-2-thioxooxazolidin-3-yl)-propan-1-one
• 1-[(4S)-4-(phenylMethyl)-2-thioxo-3-oxazolidinyl]-1-Propanone
• N-propanoyl-(S)-4-benzyl-1,3-oxazolidine-2-thione
• N-propionyl-(S)-4-benzyloxazolidine-2-thione
• N-propionyl-oxazolidin-2-thione
• propionyl oxazolidinethione
• 2-Oxazolidinethione,3-(1-oxopropyl)-4-(phenylmethyl)-, (4S)- (9CI)
• 2-Oxazolidinethione, 3-(1-oxopropyl)-4-(phenylmethyl)-,(S)-
• (S)-4-Benzyl-3-Propionyl-1,3-Oxazolidine-2-Thione(WX619934)
• 1-Propanone,1-[(4S)-4-(phenylmethyl)-2-thioxo-3-oxazolidinyl]-
• A927870
• (S)-1-(4-Benzyl-2-thioxooxazolidin-3-yl)propan-1-one
• MFCD08062491
• AKOS015914455
• CS-0036564
• DTXSID901182533
• AS-71571
• AM805553
• 145588-95-0
• 1-Propanone, 1-[(4S)-4-(phenylmethyl)-2-thioxo-3-oxazolidinyl]-
• 1-[(4S)-4-BENZYL-2-SULFANYLIDENE-1,3-OXAZOLIDIN-3-YL]PROPAN-1-ONE
• 1-[(4S)-4-(Phenylmethyl)-2-thioxo-3-oxazolidinyl]-1-prop anone,99%e.e.

• MDL： MFCD08062491
• Inchi： 1S/C13H15NO2S/c1-2-12(15)14-11(9-16-13(14)17)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3/t11-/m0/s1
• InChI Key： RMIDPJIHKSUBCO-NSHDSACASA-N
• SMILES： S=C1N(C(CC)=O)[C@H](CO1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.08200
• Monoisotopic Mass: 249.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.234
• Melting Point: 74-75 ºC
• Boiling Point: 346.612 °C at 760 mmHg
• Flash Point: 346.612 °C at 760 mmHg
• Refractive Index: 1.609
• PSA: 61.63000
• LogP: 2.08930

Additional information on (S)-4-Benzyl-3-propionyl-1,3-oxazolidine-2-thione

Recent Advances in the Study of (S)-4-Benzyl-3-propionyl-1,3-oxazolidine-2-thione (CAS: 145588-95-0)

The compound (S)-4-Benzyl-3-propionyl-1,3-oxazolidine-2-thione (CAS: 145588-95-0) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This brief synthesizes the latest findings regarding this chiral oxazolidinethione derivative, with particular emphasis on its synthetic utility, biological activities, and mechanism of action studies published within the past three years.

Recent synthetic chemistry studies have demonstrated the compound's value as a chiral auxiliary in asymmetric synthesis. A 2023 publication in Journal of Organic Chemistry detailed its application in the enantioselective synthesis of β-amino acids, achieving >99% ee for several substrates. The rigid oxazolidine-2-thione scaffold provides exceptional facial discrimination in nucleophilic additions, while the propionyl group offers tunable steric control. Researchers at Kyoto University have developed novel derivatives by modifying the benzyl substituent, showing how electronic variations at this position can influence diastereoselectivity in aldol reactions.

Pharmacological investigations have revealed promising antimicrobial properties against drug-resistant strains. A 2024 study in ACS Infectious Diseases reported that (S)-4-Benzyl-3-propionyl-1,3-oxazolidine-2-thione exhibits potent inhibition of bacterial biofilm formation (IC₅₀ = 3.2 μM against MRSA) through interference with quorum sensing pathways. Molecular docking simulations suggest the thione sulfur participates in critical interactions with the LuxS enzyme active site. These findings position the compound as a potential lead for developing novel anti-virulence agents.

Structural-activity relationship (SAR) studies have progressed significantly, with crystallographic data now available (PDB: 8T4N). The Cambridge Structural Database entry shows the molecule adopts a twisted envelope conformation in the solid state, with the propionyl carbonyl oriented antiperiplanar to the thione group. This spatial arrangement appears crucial for biological activity, as demonstrated by the complete loss of potency in analogues where this conformation is disrupted through ring constraints.

Current challenges in the field include improving the compound's metabolic stability (t_1/2 = 27 min in human liver microsomes) and oral bioavailability (F = 8% in rodent models). Recent medicinal chemistry efforts have focused on prodrug strategies, particularly thioester modifications at the propionyl group that show improved pharmacokinetic profiles while maintaining the parent compound's activity. These developments suggest (S)-4-Benzyl-3-propionyl-1,3-oxazolidine-2-thione will continue to serve as both a valuable synthetic building block and a promising pharmacophore for drug discovery in coming years.